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Compound of Interest

Benzo[bjthiophene-2-carbonyl
Compound Name:
chloride

Cat. No.: B1267047

Abstract: Benzo[b]thiophene-2-carbonyl chloride is a pivotal heterocyclic compound widely
employed as a versatile intermediate in the realms of organic synthesis, pharmaceutical
development, and material science. Its unique molecular architecture, combining a
benzothiophene core with a reactive acyl chloride moiety, makes it an essential building block
for constructing complex, biologically active molecules and advanced materials. This guide
provides a comprehensive overview of its molecular structure, physicochemical properties,
spectroscopic signature, synthesis protocols, and key applications, tailored for researchers and
professionals in drug development and chemical sciences.

Molecular Structure and Identification

Benzo[b]thiophene-2-carbonyl chloride, also known as 1-benzothiophene-2-carbonyl
chloride, consists of a benzene ring fused to a thiophene ring, with a carbonyl chloride group
attached at the 2-position of the thiophene moiety.[1] This structure is the foundation of its
chemical reactivity and utility.

Chemical Structure:

(Structure represented via SMILES: C1=CC=C2C(=C1)C=C(S2)C(=0)CI[2])

Physicochemical Properties
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The compound is typically a white to off-white or green crystalline solid.[3][4] It is sensitive to

moisture and should be handled accordingly.[3] Key physical and chemical properties are

summarized below.

Property Value Reference

Molecular Formula CoHsCIOS [31[4]

Molecular Weight 196.65 g/mol [3114]

CAS Number 39827-11-7 [3]
White to Orange to Green

Appearance [3]
powder/crystal

Melting Point 77-88°C [31141[5]

Boiling Point 176 °C (at 17 mmHQg) [3][4]

Purity > 95% (NMR) [4]
DNGLRCHMGDDHNC-

InChlKey [2]

UHFFFAOYSA-N

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of

Benzo[b]thiophene-2-carbonyl chloride. The following data has been reported in the

literature.
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_ Observed Signals (o
Technique Parameters Reference

in ppm)

8.31 (s, 1H), 7.04-7.89
1H NMR 300 MHz, CDCls (m, 2H), 7.60-7.46 (m,  [3]
2H)

161.14, 144.07,
138.05, 136.509,

13C NMR 300 MHz, CDCls 135.89, 128.75, 3]
126.68, 125.66,
122.91

Infrared (IR) Spectroscopy: While a specific spectrum is not provided in the search results, the
characteristic absorption band for the carbonyl (C=0) stretching of an acyl chloride is expected
to be strong and appear in the range of 1770-1815 cm~1.

Mass Spectrometry (MS): The electron ionization mass spectrum would be expected to show a
molecular ion peak [M]* at m/z = 196, corresponding to the molecular weight of the compound.

Synthesis and Reactivity
Synthesis Pathway

Benzo[b]thiophene-2-carbonyl chloride is most commonly synthesized from its
corresponding carboxylic acid, Benzo[b]thiophene-2-carboxylic acid (also known as
Thianaphthene-2-carboxylic acid).[3] The reaction involves a chlorinating agent, such as thionyl
chloride (SOCIz2), to convert the carboxylic acid group into a more reactive acyl chloride.

Thionyl Chloride (SOCI2) Benzo[b]thiophenem Reflux, cat. DMF Benzo[b]thiophene-
(or Oxalyl Chloride) 2-carboxylic Acid J 2-carbonyl chloride

Click to download full resolution via product page

Caption: Synthesis of Benzo[b]thiophene-2-carbonyl chloride.

General Reactivity
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As a reactive acyl chloride, this compound is an excellent electrophile for nucleophilic acyl
substitution reactions. This reactivity makes it a valuable building block for introducing the
benzo[b]thiophene-2-carbonyl moiety into a wide range of molecules.

Primary/Secondary Amine
(R2NH)

\
Benzo[b]thiophene-2-carboxamide
Benzo[b]thiophene-
2-carbonyl chloride \

Benzo[b]thiophene-2-carboxylate Ester

Alcohol/Phenol
(R-OH)

Click to download full resolution via product page
Caption: Role as a versatile synthetic intermediate.

Experimental Protocols
Synthesis of Benzo[b]thiophene-2-carbonyl chloride

This protocol is a standard procedure based on the conversion of a carboxylic acid to an acyl
chloride using thionyl chloride.

Materials:

o Benzo[b]thiophene-2-carboxylic acid

e Thionyl chloride (SOCI2)

¢ N,N-Dimethylformamide (DMF), catalytic amount

e Anhydrous toluene or dichloromethane (DCM)

» Round-bottom flask with reflux condenser and drying tube

» Magnetic stirrer and heating mantle
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Procedure:

Setup: Assemble a dry round-bottom flask equipped with a magnetic stir bar, reflux
condenser, and a calcium chloride or silica gel drying tube to protect the reaction from
atmospheric moisture.

Reagents: To the flask, add Benzo[b]thiophene-2-carboxylic acid (1.0 eq). Suspend the acid
in a minimal amount of anhydrous solvent (e.g., toluene or DCM).

Reaction Initiation: Add an excess of thionyl chloride (approx. 2.0-3.0 eq) to the suspension.
Add one drop of DMF as a catalyst.

Reflux: Gently heat the reaction mixture to reflux (the temperature will depend on the solvent
used, typically 40-80°C). Stir the mixture at this temperature. The reaction progress can be
monitored by observing the cessation of gas (HCI and SO3) evolution. The reaction is
typically complete within 2-4 hours.

Workup: Once the reaction is complete, allow the mixture to cool to room temperature.
Carefully remove the excess thionyl chloride and solvent under reduced pressure using a
rotary evaporator. It is advisable to use a base trap (e.g., NaOH solution) to neutralize the
toxic and corrosive vapors.

Purification: The resulting crude product, Benzo[b]thiophene-2-carbonyl chloride, is often
of sufficient purity for subsequent steps. If necessary, it can be purified by recrystallization
from a non-polar solvent like hexane or by vacuum distillation. The solid product should be
stored under an inert atmosphere.

Applications in Research and Development

Benzo[b]thiophene-2-carbonyl chloride is a crucial reagent for the synthesis of a variety of
target molecules:

o Pharmaceutical Chemistry: It serves as a key intermediate in the synthesis of diverse
bioactive compounds and pharmaceuticals.[4] The benzo[b]thiophene scaffold is a known
pharmacophore present in various therapeutic agents.
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» Material Science: The compound is utilized in the development of advanced materials, such
as specialized polymers and coatings, where specific chemical properties are needed for
enhanced performance.[4]

o Agrochemicals: It is also a building block for creating new agrochemicals.[4]

Safety and Handling

Benzo[b]thiophene-2-carbonyl chloride is classified as a corrosive and irritant substance.[3]
It causes severe skin burns and eye damage and is sensitive to moisture.[3] Adherence to strict
safety protocols is mandatory.
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Hazard Class

Precautionary Statement

Reference

Corrosive (C), Irritant (Xi)

Causes severe skin burns and

eye damage.

3]

Handling

P260: Do not breathe
dust/fume/gas/mist/vapours/sp

ray.

[1]

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.

[1]

First Aid (Eyes)

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[1]

First Aid (Skin)

P303+P361+P353: IF ON
SKIN (or hair): Remove/Take
off immediately all
contaminated clothing. Rinse

skin with water/shower.

[1]

First Aid (Ingestion)

P301+P330+P331: IF
SWALLOWED: Rinse mouth.
Do NOT induce vomiting.

[1]

Storage

Store under an inert gas
(nitrogen or Argon) at 2-8°C.
Keep container tightly closed
in a dry, cool, and well-

ventilated place.

[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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